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This guide provides an objective comparison of SAR-20347, a potent dual inhibitor of Tyrosine
Kinase 2 (TYK2) and Janus Kinase 1 (JAK1), against other relevant alternatives in established
preclinical models of psoriasis. The information presented herein, supported by experimental
data, is intended to assist researchers in evaluating the therapeutic potential of targeting the
TYK2/JAK1 signaling axis in immune-mediated inflammatory diseases.

Mechanism of Action and Signaling Pathway

SAR-20347 exerts its therapeutic effect by inhibiting the JAK-STAT signaling pathway, a critical
mediator of pro-inflammatory cytokine signaling implicated in the pathogenesis of psoriasis.[1]
By targeting TYK2 and JAK1, SAR-20347 effectively blocks the signaling of key cytokines such
as Interleukin-12 (IL-12), Interleukin-23 (IL-23), Type | Interferons (IFN-a), and Interleukin-22
(IL-22).[2][3] This dual inhibition is crucial as these cytokines play pivotal roles in the
differentiation and activation of T helper cells (Th1l and Th17) and the subsequent inflammatory
cascade in the skin.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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